3-beta,17-alpha,21-trihydroxypregn-5-en-20-one 21-acetate
3-beta,17-alpha,21-trihydroxypregn-5-en-20-one 21-acetate
Brand Name:
Vulcanchem
CAS No.:
1474-10-8
VCID:
VC0073177
InChI:
InChI=1S/C23H34O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h4,16-19,25,27H,5-13H2,1-3H3/t16-,17+,18-,19-,21-,22-,23-/m0/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O
Molecular Formula:
C23H34O5
Molecular Weight:
390.5 g/mol
3-beta,17-alpha,21-trihydroxypregn-5-en-20-one 21-acetate
CAS No.: 1474-10-8
Main Products
VCID: VC0073177
Molecular Formula: C23H34O5
Molecular Weight: 390.5 g/mol
| CAS No. | 1474-10-8 |
|---|---|
| Product Name | 3-beta,17-alpha,21-trihydroxypregn-5-en-20-one 21-acetate |
| Molecular Formula | C23H34O5 |
| Molecular Weight | 390.5 g/mol |
| IUPAC Name | [2-[(3S,8R,9S,10R,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H34O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h4,16-19,25,27H,5-13H2,1-3H3/t16-,17+,18-,19-,21-,22-,23-/m0/s1 |
| Standard InChIKey | PIGIYBRGSJKHQI-ZGIWMXSJSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)O |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O |
| Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O |
| PubChem Compound | 102132 |
| Last Modified | Nov 11 2021 |
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